Cas no 92146-38-8 ([(5,7-Dichloroquinolin-8-yl)oxy]acetic acid)
92146-38-8 structure
Product Name:[(5,7-Dichloroquinolin-8-yl)oxy]acetic acid
CAS No:92146-38-8
MF:C11H7Cl2NO3
MW:272.084181070328
CID:998124
PubChem ID:271277
Update Time:2025-04-20
[(5,7-Dichloroquinolin-8-yl)oxy]acetic acid Chemical and Physical Properties
Names and Identifiers
-
- NCIStruc1_000688
- NCI60_000335
- 2-((5,7-Dichloroquinolin-8-yl)oxy)acetic acid
- NSC-114743
- NCIStruc2_000648
- CHEMBL1369601
- CCG-37746
- 92146-38-8
- NCI114743
- NCGC00097259-01
- NSC114743
- [(5,7-dichloroquinolin-8-yl)oxy]acetic acid
- DTXSID80919343
- NCGC00014150-02
- ((5,7-dichloro-8-quinolinyl)oxy)acetic acid
- NCGC00014150
- [(5,7-Dichloroquinolin-8-yl)oxy]acetic acid
-
- Inchi: 1S/C11H7Cl2NO3/c12-7-4-8(13)11(17-5-9(15)16)10-6(7)2-1-3-14-10/h1-4H,5H2,(H,15,16)
- InChI Key: NJYVIGAFFXUJHS-UHFFFAOYSA-N
- SMILES: ClC1=CC(=C(C2C1=CC=CN=2)OCC(=O)O)Cl
Computed Properties
- Exact Mass: 270.98
- Monoisotopic Mass: 270.98
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 59.4Ų
Experimental Properties
- Density: 1.547
- Boiling Point: 460.3°C at 760 mmHg
- Flash Point: 232.2°C
- Refractive Index: 1.659
[(5,7-Dichloroquinolin-8-yl)oxy]acetic acid Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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